Cas no 74917-06-9 (3-(1H-imidazol-1-yl)propanal)

• Product Name: 3-(1H-imidazol-1-yl)propanal
• CAS No: 74917-06-9
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD03167205
• CID: 557295
• PubChem ID: 4712274
• Update Time: 2025-08-01

3-(1H-imidazol-1-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-propanal
• 3-imidazol-1-ylpropanal
• 3-IMIDAZOL-1-YL-PROPIONALDEHYDE
• 3-(1H-imidazol-1-yl)propanal
• MZLRDHQGSOZYCD-UHFFFAOYSA-N
• 74917-06-9
• AKOS012298534
• DTXSID70405705
• 3-(imidazol-1-yl)propionaldehyde
• FT-0649512
• EN300-2963475
• SCHEMBL2001148

• MDL： MFCD03167205
• Inchi： 1S/C6H8N2O/c9-5-1-3-8-4-2-7-6-8/h2,4-6H,1,3H2
• InChI Key： MZLRDHQGSOZYCD-UHFFFAOYSA-N
• SMILES： O=CCCN1C=NC=C1

Computed Properties

• Exact Mass: 124.06400
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 295.2°C at 760 mmHg
• Flash Point: 132.3°C
• Refractive Index: 1.54
• PSA: 34.89000
• LogP: 0.47210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles